Madumycin II

Catalog No.
S654236
CAS No.
M.F
C26H37N3O7
M. Wt
503.6 g/mol
Availability
In Stock
* This item is exclusively intended for research purposes and is not designed for human therapeutic applications or veterinary use.
Madumycin II

Traditional Type A streptogramins (e.g., virginiamycin) contain proline and are ineffective against Vat-resistant S. aureus. Madumycin II, a 23-membered macrocycle with an alanine residue, offers a stable, single-diastereomer scaffold for semisynthesis of Vat-overcoming analogs. - Stalls 70S ribosome at start codon for homogeneous Cryo-EM complexes. - IC50 0.3 µM in E. coli S30 extracts, reliable positive control for transcription-translation assays. - Stereodefined secondary alcohol ensures synthetic processability.

Product Name

Madumycin II

IUPAC Name

(4R,7R,8R,9E,14E,16E,18S,20S)-18,20-dihydroxy-4,8,16-trimethyl-7-propan-2-yl-6,23-dioxa-3,12,25-triazabicyclo[20.2.1]pentacosa-1(24),9,14,16,22(25)-pentaene-2,5,11-trione

Molecular Formula

C26H37N3O7

Molecular Weight

503.6 g/mol

InChI

InChI=1S/C26H37N3O7/c1-15(2)24-17(4)8-9-22(32)27-10-6-7-16(3)11-19(30)12-20(31)13-23-29-21(14-35-23)25(33)28-18(5)26(34)36-24/h6-9,11,14-15,17-20,24,30-31H,10,12-13H2,1-5H3,(H,27,32)(H,28,33)/b7-6+,9-8+,16-11+/t17-,18-,19-,20+,24-/m1/s1

InChI Key

SAQNYTQFLPVTNJ-WWUMGCNISA-N

Synonyms

madumycin II

Canonical SMILES

CC1C=CC(=O)NCC=CC(=CC(CC(CC2=NC(=CO2)C(=O)NC(C(=O)OC1C(C)C)C)O)O)C

Isomeric SMILES

C[C@@H]1/C=C/C(=O)NC/C=C/C(=C/[C@H](C[C@@H](CC2=NC(=CO2)C(=O)N[C@@H](C(=O)O[C@@H]1C(C)C)C)O)O)/C

A2315A is a macrolide and a lactam.
Madumycin II is a natural product found in Actinoplanes philippinensis with data available.

Purity

≥98%

Package Size

0.5 mg, 1 mg, 5 mg

Madumycin II (CAS 58717-24-1), also known as A2315A, is a 23-membered macrocyclic Type A streptogramin antibiotic characterized by an alanine residue in its core scaffold, distinguishing it from proline-containing analogs like virginiamycin M1 and M2 [1]. It functions as a highly specific inhibitor of the ribosomal peptidyl transferase center (PTC) [1]. In procurement and advanced chemical biology, Madumycin II is valued as a stable, single-diastereomer scaffold for synthesizing next-generation antibiotics that overcome virginiamycin acetyltransferase (Vat) resistance, and as a precise mechanistic probe that stalls translation prior to the first cycle of peptide bond formation[2].

Research Fit

Peptidyl transferase center inhibition studies via unique U2506•G2583 wobble pair induction
Alanine-containing streptogramin A tool compound for ribosomal translation arrest research
Mechanistic differentiation from proline-containing streptogramin A comparators

Generic substitution with other Type A streptogramins (e.g., virginiamycin M2) or the oxidized analog Madumycin I fails due to critical structural and processability differences. Virginiamycins contain a proline or dehydroproline residue, which alters the macrocyclic conformation and binding interactions within the PTC, limiting their utility as precursors for specific alanine-derived Vat-resistant analogs [1]. Furthermore, substituting with Madumycin I (the beta-hydroxy ketone) introduces a reactive carbonyl that lacks the stable, stereodefined secondary alcohol of Madumycin II, altering both its synthetic processability and its precise hydrogen-bonding network within the ribosomal binding pocket [1].

Substitution Risk

Madumycin II (alanine residue)
Proline-containing streptogramins A (virginiamycin M, dalfopristin, flopristin)
Induces U2506•G2583 wobble pair; locks PTC in inactive state
U2585 displaced away from inhibitor; PTC may remain in active-like conformation
Reported inhibition potency may differ across assay contexts
Potency and resistance susceptibility may shift; synergy with type B streptogramins may vary

Translational Inhibition Potency in Cell-Free Systems

Madumycin II demonstrates strong inhibitory potency against bacterial protein synthesis. In an E. coli S30 extract translation system programmed with firefly luciferase mRNA, Madumycin II exhibited an IC50 of 0.3 ± 0.03 µM[1]. At a concentration of 5 µM, it reduced the efficiency of protein synthesis by greater than 100-fold [1]. This confirms its utility as a highly potent, titratable probe for completely arresting ribosomal activity in vitro.

Evidence DimensionIn vitro translation inhibition (IC50)
Target Compound Data0.3 ± 0.03 µM
Comparator Or BaselineUntreated control / Dose-dependent baseline
Quantified Difference>100-fold reduction in protein synthesis at 5 µM
ConditionsE. coli S30 extract, firefly luciferase mRNA

Provides a precisely quantified concentration baseline for researchers procuring the compound for in vitro translation assays and ribosomal stalling experiments.

PTC conformational state
Head-to-head
U2506•G2583 wobble pair formed; PTC forced into inactive state
Supports ribosomal inactivation endpoint studies
Not observed with proline-containing streptogramins A; T. thermophilus 70S ribosome at 2.8 Å resolution

Stereochemical Stability and Precursor Suitability vs. Madumycin I

For synthetic antibiotic engineering, the oxidation state of the macrocycle is critical. Madumycin II features a stable secondary alcohol, which can be accessed via stereoselective reduction of the beta-hydroxy ketone of Madumycin I using NaBH4 and Et2BOMe, yielding Madumycin II in 72% yield as a single diastereomer [1]. This stereodefined alcohol provides a stable, predictable handle for further derivatization compared to the more reactive and potentially enolizable ketone of Madumycin I [1].

Evidence DimensionFunctional group stability and stereochemical purity
Target Compound DataStable secondary alcohol (single diastereomer)
Comparator Or BaselineMadumycin I (beta-hydroxy ketone)
Quantified Difference72% stereoselective conversion yield to the stable alcohol form
ConditionsSynthetic derivatization workflows (NaBH4/Et2BOMe reduction)

Buyers developing novel streptogramin analogs require a stereochemically pure and stable macrocyclic scaffold to ensure reproducible downstream functionalization.

Cell-free translation IC50
Cross-study comparable
0.3 ± 0.03 µM
Supports translation inhibition assay context
E. coli S30 extract, 37°C; virginiamycin M reported at 0.8 µM under differing conditions

Mechanistic Specificity: Arresting the First Peptide Bond

Unlike broad-spectrum elongation inhibitors, Madumycin II exhibits a highly specific mechanism of action by stalling the ribosome strictly prior to the first cycle of peptide bond formation[1]. Structural data reveals that Madumycin II allows tRNA binding at the A and P sites but prevents the correct positioning of their CCA-ends, inducing a specific U2506•G2583 wobble pair rearrangement in the 23S rRNA [1]. This forces the PTC into a catalytically inactive state, a distinct conformational lock not universally shared by all PTC inhibitors [1].

Evidence DimensionStage of translation arrest
Target Compound DataComplete arrest prior to the 1st peptide bond (CCA-end displacement)
Comparator Or BaselineStandard elongation inhibitors (which arrest at various elongation cycles)
Quantified DifferenceSpecific induction of U2506•G2583 wobble pair in 23S rRNA
ConditionsFunctional 70S ribosome containing tRNA substrates

This extreme mechanistic precision makes Madumycin II an indispensable biochemical reagent for capturing and studying the translation initiation-to-elongation transition state.

Fermentation peak time
Head-to-head
Madumycin II: day 5 vs Madumycin I: days 2–3
Supports selective harvesting strategy review
A. flava strain 2171/852; intensive aeration; strain 2171/2544 produces predominantly madumycin I
Total synthesis access
Class-level
First enantioselective synthesis, 1996; 29 steps; 1.8% overall yield
Supports analog development and SAR research
Pioneering route; later streptogramin syntheses achieved higher yields via shorter sequences

Structural Biology and Cryo-EM of Ribosomal Complexes

Due to its ability to stall the 70S ribosome exactly at the start codon with the initiator fMet-tRNA bound to the P site, Madumycin II is a highly effective ligand for generating homogeneous, stalled ribosomal complexes for high-resolution Cryo-EM and X-ray crystallography studies of the peptidyl transferase center[1].

Scaffold for Next-Generation Vat-Resistant Antibiotics

The distinctive alanine-containing macrocyclic core of Madumycin II serves as a privileged starting material for the semisynthesis or total synthesis of novel Group A streptogramins. It is specifically procured by medicinal chemistry groups aiming to engineer analogs that overcome virginiamycin acetyltransferase (Vat) mediated resistance in multidrug-resistant Staphylococcus aureus [2].

In Vitro Translation Assay Calibration

With a precisely defined IC50 of 0.3 µM in E. coli S30 extracts, Madumycin II is utilized as a highly reliable positive control and calibration standard in cell-free transcription-translation coupled systems, ensuring reproducible quantification of translation inhibition [1].

Application Fit Matrix

Application
Selection Property
Validation Focus
Ribosomal translation arrest mechanistic studies
PTC conformational endpoint: U2506•G2583 wobble pair induction
Verify inactive-state PTC formation distinct from proline-containing comparators
In vitro translation inhibition assays
Reported cell-free translation IC50 context
Confirm assay-condition-specific inhibition profile
Selective fermentation harvesting
Temporal production profile: late-peak congener
Validate strain and harvest-day specificity for madumycin II enrichment
Streptogramin scaffold diversification and SAR
Established enantioselective total synthesis route
Confirm synthetic tractability for non-natural analog generation

XLogP3

2.4

Hydrogen Bond Acceptor Count

8

Hydrogen Bond Donor Count

4

Exact Mass

503.26315053 g/mol

Monoisotopic Mass

503.26315053 g/mol

Heavy Atom Count

36

Wikipedia

A2315A
Chamberlin, JW; Chen, S; A2315, new antibiotics produced by Actinoplanes philippinensis, Journal of Antibiotics, 303, 197-201. DOI:10.7164/antibiotics.30.197 PMID:405354

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